Cas no 1225525-07-4 (1-(1-isocyanatocyclopentyl)-3-methylbenzene)
1-(1-isocyanatocyclopentyl)-3-methylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-ISOCYANATOCYCLOPENTYL)-3-METHYLBENZENE
- Benzene, 1-(1-isocyanatocyclopentyl)-3-methyl-
- 1-(1-isocyanatocyclopentyl)-3-methylbenzene
-
- MDL: MFCD16305016
- Inchi: 1S/C13H15NO/c1-11-5-4-6-12(9-11)13(14-10-15)7-2-3-8-13/h4-6,9H,2-3,7-8H2,1H3
- InChI Key: VSXPHCFNFMXOOC-UHFFFAOYSA-N
- SMILES: O=C=NC1(C2C=CC=C(C)C=2)CCCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 262
- XLogP3: 4.1
- Topological Polar Surface Area: 29.4
1-(1-isocyanatocyclopentyl)-3-methylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-336261-0.05g |
1-(1-isocyanatocyclopentyl)-3-methylbenzene |
1225525-07-4 | 0.05g |
$612.0 | 2023-09-03 | ||
| Enamine | EN300-336261-0.1g |
1-(1-isocyanatocyclopentyl)-3-methylbenzene |
1225525-07-4 | 0.1g |
$640.0 | 2023-09-03 | ||
| Enamine | EN300-336261-0.25g |
1-(1-isocyanatocyclopentyl)-3-methylbenzene |
1225525-07-4 | 0.25g |
$670.0 | 2023-09-03 | ||
| Enamine | EN300-336261-0.5g |
1-(1-isocyanatocyclopentyl)-3-methylbenzene |
1225525-07-4 | 0.5g |
$699.0 | 2023-09-03 | ||
| Enamine | EN300-336261-1.0g |
1-(1-isocyanatocyclopentyl)-3-methylbenzene |
1225525-07-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-336261-2.5g |
1-(1-isocyanatocyclopentyl)-3-methylbenzene |
1225525-07-4 | 2.5g |
$1428.0 | 2023-09-03 | ||
| Enamine | EN300-336261-5.0g |
1-(1-isocyanatocyclopentyl)-3-methylbenzene |
1225525-07-4 | 5.0g |
$2110.0 | 2023-02-23 | ||
| Enamine | EN300-336261-10.0g |
1-(1-isocyanatocyclopentyl)-3-methylbenzene |
1225525-07-4 | 10.0g |
$3131.0 | 2023-02-23 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01060375-1g |
1-(1-Isocyanatocyclopentyl)-3-methylbenzene |
1225525-07-4 | 95% | 1g |
¥3220.0 | 2023-04-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01060375-5g |
1-(1-Isocyanatocyclopentyl)-3-methylbenzene |
1225525-07-4 | 95% | 5g |
¥9352.0 | 2023-04-04 |
1-(1-isocyanatocyclopentyl)-3-methylbenzene Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 1-(1-isocyanatocyclopentyl)-3-methylbenzene
Recent Advances in the Study of 1-(1-Isocyanatocyclopentyl)-3-methylbenzene (CAS: 1225525-07-4)
The compound 1-(1-isocyanatocyclopentyl)-3-methylbenzene (CAS: 1225525-07-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its isocyanate functional group and cyclopentyl moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and targeted drug delivery systems. Recent studies have focused on its synthesis, reactivity, and biological activity, shedding light on its unique properties and potential clinical applications.
One of the key areas of research involves the synthesis and optimization of 1-(1-isocyanatocyclopentyl)-3-methylbenzene. A study published in the *Journal of Medicinal Chemistry* (2023) demonstrated an efficient and scalable synthetic route for this compound, highlighting its stability and compatibility with various reaction conditions. The researchers employed a multi-step synthesis involving cyclopentylamine derivatives and isocyanate precursors, achieving high yields and purity. This advancement is critical for the large-scale production of the compound, which is essential for further preclinical and clinical studies.
In addition to its synthetic utility, 1-(1-isocyanatocyclopentyl)-3-methylbenzene has been investigated for its biological activity. A recent study in *Bioorganic & Medicinal Chemistry Letters* (2024) explored its potential as a covalent inhibitor for specific protein targets. The isocyanate group in the molecule was found to form stable covalent bonds with nucleophilic residues in target proteins, such as cysteine and lysine, leading to potent and selective inhibition. This mechanism of action is particularly relevant for the development of drugs targeting enzymes involved in inflammatory and oncogenic pathways.
Furthermore, the compound's potential in drug delivery systems has been a focus of recent research. A study in *Molecular Pharmaceutics* (2023) investigated its use as a linker in antibody-drug conjugates (ADCs). The isocyanate group's ability to form stable bonds with antibodies while retaining the payload's activity makes it a promising candidate for next-generation ADCs. The study reported improved pharmacokinetics and reduced off-target effects compared to traditional linkers, suggesting its potential to enhance the efficacy and safety of ADC-based therapies.
Despite these promising findings, challenges remain in the clinical translation of 1-(1-isocyanatocyclopentyl)-3-methylbenzene. Issues such as its reactivity, potential toxicity, and stability in biological systems need to be addressed. Ongoing research is focused on optimizing the compound's properties through structural modifications and formulation strategies. For instance, a recent preprint on *ChemRxiv* (2024) proposed the use of prodrug approaches to mitigate the compound's reactivity while maintaining its therapeutic efficacy.
In conclusion, 1-(1-isocyanatocyclopentyl)-3-methylbenzene (CAS: 1225525-07-4) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its unique chemical properties and biological activity make it a valuable tool for drug discovery and development. Continued research efforts are expected to further elucidate its potential and overcome existing challenges, paving the way for its application in novel therapeutics.
1225525-07-4 (1-(1-isocyanatocyclopentyl)-3-methylbenzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)